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Compound of Interest

Compound Name:
Methyl Piperidine-3-carboxylate

Hydrochloride

Cat. No.: B1355762 Get Quote

This guide provides essential physicochemical data for methyl nipecotate hydrochloride, a

compound of interest to researchers and professionals in the fields of chemistry and drug

development. The following sections detail its molecular formula and weight, presented in a

clear, tabular format for ease of reference.

Core Molecular Data
The fundamental molecular properties of (R)-Methyl Nipecotate Hydrochloride have been

determined and are summarized below.

Property Value Source

Molecular Formula C₇H₁₄ClNO₂ [1]

Molecular Weight 179.64 g/mol [1]

It is important to distinguish the hydrochloride salt from its free base form, (R)-methyl

nipecotate, which has a molecular formula of C₇H₁₃NO₂ and a molecular weight of 143.18

g/mol .[2]
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To illustrate the relationship between the compound and its core attributes, the following

diagram is provided.

 
Molecular Formula C₇H₁₄ClNO₂

Molecular Weight 179.64 g/mol
has

Click to download full resolution via product page

Core properties of (R)-Methyl Nipecotate Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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